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Compound of Interest

Compound Name:
Phenyl 3,5-

dichlorophenylcarbamate

Cat. No.: B11948904 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Phenyl 3,5-dichlorophenylcarbamate
could be located. The information presented in this guide is extrapolated from data on

structurally similar compounds, including other phenylcarbamates and dichlorinated aromatic

compounds. This guide is intended for informational purposes for researchers, scientists, and

drug development professionals and should be supplemented with a thorough risk assessment

before handling this chemical.

Executive Summary
Phenyl 3,5-dichlorophenylcarbamate is a chemical compound for which detailed public

safety and handling information is scarce. This technical guide provides a comprehensive

overview of the presumed hazards, necessary safety precautions, and recommended handling

procedures based on an analysis of related chemical families. Due to the presence of the

dichlorophenyl group and the carbamate functional group, this compound should be handled

with caution, assuming it possesses significant toxicity and potential for irritation. This

document outlines personal protective equipment (PPE), first aid measures, spill and disposal

protocols, and a plausible, though not experimentally verified, synthesis protocol. All

quantitative data is summarized in tables for clarity, and logical workflows are presented as

diagrams.
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While a specific GHS classification for Phenyl 3,5-dichlorophenylcarbamate is not available,

based on its constituent parts—a dichlorinated phenyl ring and a carbamate ester—it can be

anticipated to fall under the following hazard categories. This is an inferred classification and

should be treated with appropriate caution.

Table 1: Inferred GHS Hazard Classification

Hazard Class Hazard Category Inferred Hazard Statement

Acute Toxicity, Oral Category 3 Toxic if swallowed

Acute Toxicity, Dermal Category 3 Toxic in contact with skin

Acute Toxicity, Inhalation Category 3 Toxic if inhaled

Skin Corrosion/Irritation Category 2 Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A Causes serious eye irritation

Respiratory Sensitization Category 1

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled

Specific Target Organ Toxicity

(Single Exposure)
Category 3 May cause respiratory irritation

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 2
Toxic to aquatic life with long

lasting effects

Diagram 1: Assumed Hazard Profile
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Caption: Inferred hazard profile for Phenyl 3,5-dichlorophenylcarbamate.

Toxicological Data (Extrapolated)
No direct toxicological data for Phenyl 3,5-dichlorophenylcarbamate is available. The

following table presents data for its likely precursors, 3,5-dichlorophenyl isocyanate and

phenol, to provide a conservative estimate of its potential toxicity. Carbamates as a class are

known to be cholinesterase inhibitors, which can lead to a range of symptoms from mild to

severe, including salivation, lacrimation, urination, defecation, gastrointestinal distress, and

emesis (SLUDGE syndrome).

Table 2: Toxicological Data of Precursors
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Compound CAS Number
LD50 Oral
(Rat)

LD50 Dermal
(Rabbit)

LC50
Inhalation
(Rat)

3,5-

Dichlorophenyl

isocyanate

34893-92-0 >6900 mg/kg[1] Not listed Not listed

Phenol 108-95-2 317 mg/kg[2][3] 630 mg/kg[4]
316 mg/m³ (4 h)

[3][4]

Safety and Handling Precautions
Given the anticipated hazards, stringent safety measures should be implemented when

handling Phenyl 3,5-dichlorophenylcarbamate.

Personal Protective Equipment (PPE)
Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.

Skin Protection

Chemical-resistant gloves (e.g., Nitrile rubber,

Viton™), a lab coat, and closed-toe shoes.

Consider a chemical-resistant apron for larger

quantities.

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge and a particulate pre-filter is

recommended, especially when handling the

solid form or creating aerosols.

Diagram 2: PPE Workflow for Handling
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Before Handling
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Caption: Recommended PPE sequence before handling the compound.

Engineering Controls
Ventilation: Always handle Phenyl 3,5-dichlorophenylcarbamate in a well-ventilated area,

preferably within a chemical fume hood.
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Eyewash and Safety Shower: Ensure that an eyewash station and a safety shower are

readily accessible in the immediate work area.

Handling Procedures
Avoid all personal contact, including inhalation of dust or fumes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Keep containers tightly closed when not in use.

Avoid the formation of dust and aerosols.

First Aid Measures
Table 4: First Aid Procedures

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.
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Spill and Disposal Procedures
Spill Response

Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a

sealed, labeled container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains or waterways. Collect the material and

place it in a designated, labeled container for disposal.

Waste Disposal
Dispose of Phenyl 3,5-dichlorophenylcarbamate and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations. This

compound should be treated as hazardous waste.

Experimental Protocol: Synthesis of Phenyl 3,5-
dichlorophenylcarbamate
The following is a plausible, general experimental protocol for the synthesis of Phenyl 3,5-
dichlorophenylcarbamate based on the reaction of 3,5-dichlorophenyl isocyanate with

phenol. This protocol has not been experimentally validated and should be adapted and

optimized with appropriate safety precautions.

Reaction: 3,5-Dichlorophenyl isocyanate + Phenol → Phenyl 3,5-dichlorophenylcarbamate

Materials:

3,5-Dichlorophenyl isocyanate

Phenol

Anhydrous toluene (or other suitable aprotic solvent)

Dry nitrogen or argon atmosphere

Magnetic stirrer and stir bar
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Heating mantle or oil bath

Round-bottom flask and condenser

Standard glassware for workup and purification

Procedure:

Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar and a

condenser under a nitrogen or argon atmosphere.

Reagents: In the flask, dissolve phenol (1.0 equivalent) in anhydrous toluene.

Reaction: Slowly add a solution of 3,5-dichlorophenyl isocyanate (1.0 equivalent) in

anhydrous toluene to the stirred phenol solution at room temperature.

Heating: After the addition is complete, heat the reaction mixture to a moderate temperature

(e.g., 60-80 °C) and monitor the reaction progress by a suitable analytical technique (e.g.,

TLC or LC-MS).

Workup: Once the reaction is complete, cool the mixture to room temperature. The product

may precipitate upon cooling. If so, collect the solid by filtration. If not, remove the solvent

under reduced pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or hexane/ethyl acetate) or by column chromatography on silica

gel.

Diagram 3: Synthesis Workflow
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Caption: A general workflow for the synthesis of Phenyl 3,5-dichlorophenylcarbamate.
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Conclusion
Phenyl 3,5-dichlorophenylcarbamate should be regarded as a hazardous chemical due to

the toxic and irritant properties associated with its dichlorophenyl and carbamate moieties. All

handling should be performed by trained personnel in a controlled laboratory setting with

appropriate engineering controls and personal protective equipment. The information in this

guide is intended to promote safe handling practices but is not a substitute for a

comprehensive, substance-specific risk assessment. Researchers are strongly encouraged to

seek out more definitive safety data as it becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b11948904?utm_src=pdf-body
https://www.benchchem.com/product/b11948904?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC314140010&countryCode=US&language=en
https://en.wikipedia.org/wiki/Phenol
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25462.pdf
https://www.fishersci.dk/store/msds?partNumber=10513135&countryCode=DK&language=en
https://www.benchchem.com/product/b11948904#phenyl-3-5-dichlorophenylcarbamate-safety-and-handling-precautions
https://www.benchchem.com/product/b11948904#phenyl-3-5-dichlorophenylcarbamate-safety-and-handling-precautions
https://www.benchchem.com/product/b11948904#phenyl-3-5-dichlorophenylcarbamate-safety-and-handling-precautions
https://www.benchchem.com/product/b11948904#phenyl-3-5-dichlorophenylcarbamate-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11948904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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